Cas no 160568-16-1 (2H-Pyran-2-acetamide, N-[(2R,3S)-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E)-3,5-dimethyl-6-oxo-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-2-hydroxy-3-methyl-4-oxobutyl]tetrahydro-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-, (2S,3S,6R)-)

• Product Name: 2H-Pyran-2-acetamide, N-[(2R,3S)-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E)-3,5-dimethyl-6-oxo-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-2-hydroxy-3-methyl-4-oxobutyl]tetrahydro-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-, (2S,3S,6R)-
• CAS No: 160568-16-1
• MF: C₄₀H₆₆N₂O₈
• MW: 702.962171458649
• CID: 153030
• Update Time: 2024-03-01

2H-Pyran-2-acetamide, N-[(2R,3S)-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E)-3,5-dimethyl-6-oxo-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-2-hydroxy-3-methyl-4-oxobutyl]tetrahydro-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-, (2S,3S,6R)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-acetamide,N-[(2R,3S)-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E)-3,5-dimethyl-6-oxo-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-2-hydroxy-3-methyl-4-oxobutyl]tetrahydro-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-,(2S,3S,6R)-
• 2H-Pyran-2-acetamide,N-[(2R,3S)-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E)-3,5-dimethyl-6-oxo-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5
• 2H-Pyran-2-acetamide,N-[(2R,3S)-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E)-3,5-dimethyl-6-oxo-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-2-hydroxy-3-methyl-4-oxobutyl]tetrahydro-3-methyl
• (+)-Bistramide C
• 2H-Pyran-2-acetamide,N-[(2R,3S)-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E)-3,5-dimethyl-6-oxo-4-heptenyl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-2-hydroxy-3-methyl-4-oxobutyl]tetrahydro-3-methyl-6-[(3E)-2-oxo-3-pentenyl]-,(2S,3S,6R)- (9CI)
• Bistramide C
• 2H-Pyran-2-acetamide, N-[(2R,3S)-4-[[3-[(2R,3S,6S,8S)-8-[(3S,4E)-3,5-dimethyl-6-oxo-4-hepten-1-yl]-3-methyl-1,7-dioxaspiro[5.5]undec-2-yl]propyl]amino]-2-hydroxy-3-methyl-4-oxobutyl]tetrahydro-3-methyl-6-[(3E)-2-oxo-3-penten-1-yl]-, (2S,3S,6R)-

• Inchi： 1S/C40H66N2O8/c1-8-11-32(44)23-34-17-15-27(3)37(48-34)24-38(46)42-25-35(45)30(6)39(47)41-21-10-13-36-28(4)18-20-40(50-36)19-9-12-33(49-40)16-14-26(2)22-29(5)31(7)43/h8,11,22,26-28,30,33-37,45H,9-10,12-21,23-25H2,1-7H3,(H,41,47)(H,42,46)/b11-8+,29-22+/t26-,27-,28-,30-,33-,34+,35-,36+,37-,40-/m0/s1
• InChI Key： WFVNZHRELNLEFI-ZMEWJFTKSA-N
• SMILES： [C@@H]1(CC(NC[C@H](O)[C@H](C)C(NCCC[C@@H]2[C@@H](C)CC[C@]3(CCC[C@@H](CC[C@H](C)/C=C(\C)/C(=O)C)O3)O2)=O)=O)O[C@@H](CC(=O)/C=C/C)CC[C@@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 50
• XLogP3: 4.776

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Gamma amino acids and derivatives